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Compound of Interest

Compound Name: 6-Quinolinylmethanol

CAS No.: 100516-88-9

Cat. No.: B010661

Get Quote

Introduction: The Quinoline Scaffold and the
Strategic Role of 6-Quinolinylmethanol
The quinoline ring system, a fusion of benzene and pyridine rings, is a quintessential

"privileged scaffold" in medicinal chemistry.[1] Its derivatives are the cornerstone of numerous

therapeutic agents, exhibiting a vast spectrum of pharmacological activities including

antimalarial, anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5] From the

historic antimalarial quinine to modern anticancer drugs, the quinoline nucleus is a testament to

nature's efficiency and a fertile ground for synthetic exploration.[6]

Within this important class of heterocycles, 6-Quinolinylmethanol emerges as a particularly

valuable and versatile starting material for drug discovery.[7] Its structure features the stable

quinoline core, which can be tailored for specific receptor interactions, and a reactive primary

alcohol (hydroxymethyl group) at the 6-position. This benzylic alcohol is a strategic functional

handle, poised for a variety of chemical transformations that allow for the construction of

diverse molecular libraries. This guide provides detailed protocols for the key transformations of
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6-quinolinylmethanol and illustrates their application in the synthesis of potent, bioactive

molecules for researchers in drug development.

Core Synthetic Transformations of 6-
Quinolinylmethanol
The hydroxymethyl group is a gateway to a multitude of more complex functionalities. The

following protocols detail three fundamental transformations: oxidation to the aldehyde,

conversion to a reactive halide, and esterification. These intermediates are central to building

novel bioactive candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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